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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597 Get Quote

An In-depth Technical Guide to the Safe Handling of Undecylamine

Introduction
Undecylamine (also known as 1-aminoundecane) is a long-chain primary amine utilized in

various research and industrial applications, including as a building block in the synthesis of

surfactants, corrosion inhibitors, and active pharmaceutical ingredients.[1] Its amphiphilic

nature, with a long lipophilic hydrocarbon tail and a reactive polar amine head group, makes it

a versatile chemical intermediate.[1] However, its chemical properties also necessitate a

thorough understanding of its hazard profile and strict adherence to safety protocols. This guide

provides a comprehensive overview of the safety data for undecylamine, outlining detailed

handling precautions, emergency procedures, and toxicological information for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. Key quantitative data for undecylamine are summarized below.
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Property Value Reference

CAS Number 7307-55-3 [2][3]

Molecular Formula C₁₁H₂₅N [4]

Molecular Weight 171.32 g/mol

Appearance
Clear, colorless to almost

colorless liquid

Melting Point 15-17 °C (59-62.6 °F)

Boiling Point 106-107 °C @ 8 mm Hg

Density 0.796 g/mL at 25 °C

Flash Point 92 °C (197.6 °F) - Closed Cup

Refractive Index n20/D 1.439

pKa 10.63 at 25 °C

Hazard Identification and Classification
Undecylamine is classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. Its primary hazards are corrosivity, acute

oral toxicity, and severe environmental toxicity.
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Hazard
Classification

GHS Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Irritant Danger

H302: Harmful if

swallowed

Skin Corrosion Category 1B Corrosive Danger

H314: Causes

severe skin

burns and eye

damage

Acute Aquatic

Toxicity
Category 1 Environmental Danger

H400: Very toxic

to aquatic life

Chronic Aquatic

Toxicity
Category 1 Environmental Danger

H410: Very toxic

to aquatic life

with long lasting

effects

The following diagram illustrates the relationship between the chemical's properties and its

GHS hazard classifications.

Chemical Identity

Primary Hazards

Hazard Manifestations (GHS Statements)

Undecylamine
(1-Aminoundecane)

Corrosivity
(Skin Corr. 1B)

Toxicity
(Acute Tox. 4, Oral)

Environmental Hazard
(Aquatic Acute 1, Chronic 1)

H314: Causes severe skin
burns and eye damage

H302: Harmful if swallowed
H410: Very toxic to aquatic
life with long lasting effects
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Figure 1: Relationship between Undecylamine's identity and its primary GHS hazards.

Toxicological Information
The toxicological profile of undecylamine indicates significant health risks upon exposure.

While specific LD50 data for undecylamine is not readily available in the provided results, its

GHS classification as Acutely Toxic (Oral, Category 4) suggests an oral LD50 value is likely

between 300 and 2000 mg/kg. Data for the structurally similar dodecylamine (C12 amine)

shows an oral LD50 in rats of 1020 mg/kg and severe skin and eye irritation in rabbits, which

aligns with the classification of undecylamine.

Exposure
Route

Endpoint Species Result Classification

Oral LD50 Rat
300-2000 mg/kg

(inferred)

Harmful if

swallowed

Dermal Irritation Rabbit Not Available
Causes severe

skin burns

Eye Irritation Rabbit Not Available
Causes severe

eye damage

Experimental Protocols
The hazard classifications are typically derived from standardized experimental protocols, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity (OECD Test Guideline 420/423 - Acute Toxic Class Method/Fixed Dose

Procedure): This experiment is designed to determine the oral toxicity of a substance. In the

Fixed Dose Procedure, the substance is administered orally to a group of animals (typically

rats) at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg). The observation of

either mortality or clear signs of toxicity at a specific dose level determines the classification.

The animals are observed for up to 14 days for signs of toxicity and mortality.

Skin Corrosion/Irritation (OECD Test Guideline 404): This protocol assesses the potential of

a substance to cause irreversible or reversible skin damage. A small amount of the test
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substance (0.5 mL for liquids) is applied to a shaved patch of skin on a test animal (typically

an albino rabbit) for a defined period (up to 4 hours). The skin is then observed for signs of

erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours)

after patch removal. The severity and reversibility of the observed lesions determine whether

the substance is classified as corrosive or irritant.

Serious Eye Damage/Eye Irritation (OECD Test Guideline 405): This test evaluates the

potential for a substance to cause eye damage. A small, measured amount of the substance

(0.1 mL for liquids) is instilled into the conjunctival sac of one eye of a test animal (typically

an albino rabbit). The other eye remains untreated as a control. The eyes are examined at

specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on the cornea, iris, and

conjunctiva. The severity, persistence, and reversibility of the observed effects determine the

classification.

Handling and Storage Precautions
Given its hazardous properties, strict protocols must be followed when handling and storing

undecylamine.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of vapors.

Avoid all personal contact with the substance. Wear appropriate personal protective

equipment (PPE) at all times.

Use non-sparking tools and take precautionary measures against static discharge, as the

material is combustible.

Ground all metal parts of equipment to prevent ignition of vapors by static electricity.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a designated corrosives area.
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Keep containers tightly closed in a dry, cool, and well-ventilated place.

Keep away from heat, open flames, hot surfaces, and other sources of ignition.

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide (CO2).

The following diagram outlines a safe workflow for handling undecylamine in a laboratory

setting.
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Start: Prepare for Handling

1. Review Safety Data Sheet (SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Work Within a
Certified Chemical Fume Hood

4. Dispense and Use
Undecylamine with Care

5. Securely Close Container
Immediately After Use

6. Return to Designated
Corrosive Storage Area

7. Dispose of Contaminated
Waste in Labeled Container

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Task Complete

Click to download full resolution via product page

Figure 2: Safe laboratory workflow for handling undecylamine.
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are critical for minimizing exposure risk.

Engineering Controls: Operations should be conducted in a chemical fume hood to maintain

exposure levels below any applicable limits and to prevent inhalation. Safety showers and

eyewash stations must be readily accessible and in close proximity to the workstation.

Personal Protective Equipment: The minimum required PPE for handling undecylamine is

summarized in the table below.

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or a

full-face shield.

Protects against splashes that

can cause severe eye

damage.

Skin

Chemical-resistant gloves

(e.g., Nitrile, type ABEK).

Chemical-resistant apron or

lab coat. Closed-toe shoes.

Prevents skin contact which

causes severe chemical burns.

Respiratory

Required when vapors or

aerosols are generated or if

ventilation is inadequate. Use

a NIOSH/MSHA-approved

respirator with a multi-

purpose/ABEK filter.

Protects against inhalation of

irritating and harmful vapors.

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Inhalation: Remove the victim to fresh air immediately. If the person is not breathing, provide

artificial respiration. Seek immediate medical attention.
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Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing all contaminated clothing and shoes. A safety shower should be

used if the contact area is large. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation. Remove contact lenses if

present and easy to do. Seek immediate medical attention, preferably from an

ophthalmologist.

Ingestion: Do NOT induce vomiting due to the risk of perforation and aspiration. Rinse the

mouth with water. If the person is conscious, have them drink one or two glasses of water.

Call a physician or poison control center immediately.

The decision tree below provides a guide for responding to an exposure event.

Exposure Event Occurs

Skin or Eye Contact? Inhalation? Ingestion?

Immediately flush with water
for at least 15 minutes.

Remove contaminated clothing.

Move victim to fresh air.
If not breathing, give
artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Figure 3: Decision tree for first aid response to undecylamine exposure.

Fire-Fighting Measures
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Undecylamine is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO2). Water mist can be used to cool closed containers.

Specific Hazards Arising from the Chemical: Vapors are heavier than air and may form

explosive mixtures with air at elevated temperatures. Thermal decomposition can release

hazardous combustion products, including nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO2). Run-off from fire-fighting may be toxic to aquatic life and should

be contained.

Protective Equipment for Firefighters: Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or

other positive pressure mode.

Accidental Release Measures
Prompt and safe cleanup of spills is necessary to mitigate hazards to personnel and the

environment.

Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.

Remove all sources of ignition. Wear the full personal protective equipment as described in

Section 5.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as

the material is very toxic to aquatic life.

Methods for Containment and Cleaning Up: For small spills, absorb the liquid with an inert

material such as sand, earth, or vermiculite. Collect the material and place it into a suitable,

labeled, and closed container for disposal. Do not create dust or aerosols during cleanup.

Conclusion
Undecylamine is a valuable chemical reagent with significant hazards, including severe

corrosivity, acute oral toxicity, and high aquatic toxicity. Safe handling is paramount and can be

achieved through a combination of robust engineering controls, diligent use of appropriate

personal protective equipment, and strict adherence to established handling and emergency
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procedures. By understanding and implementing the precautions detailed in this guide,

researchers and scientists can effectively mitigate the risks associated with the use of

undecylamine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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